N-(3-ethylphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[[3-(4-methoxyphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C29H26N4O3S/c1-3-19-8-7-11-21(16-19)31-25(34)18-37-29-32-26-24(20-9-5-4-6-10-20)17-30-27(26)28(35)33(29)22-12-14-23(36-2)15-13-22/h4-17,30H,3,18H2,1-2H3,(H,31,34)
• InChI Key: ZJCFTXBJNBLOOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)NC=C3C5=CC=CC=C5
• Molecular Formula: C29H26N4O3S
• Molecular Weight: 510.6 g/mol
• CAS No.: 2034472-09-6

Description

N-(3-ethylphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C29H26N4O3S and its molecular weight is 510.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

One study explored the synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, demonstrating potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017). This indicates the compound's role in producing chemotherapeutic agents.

Plant Growth Regulation and Herbicide Antidote Activity

Another application is found in agriculture, where derivatives of the compound showed moderate activity as herbicide antidotes, specifically against 2,4-D, highlighting its potential in improving crop protection practices (Dotsenko et al., 2016).

Anti-Inflammatory and Analgesic Properties

The compound has also been used to synthesize derivatives with significant anti-inflammatory and analgesic activities. Research into pyrimidine derivatives demonstrated potential therapeutic applications in managing pain and inflammation, suggesting a pathway for developing new analgesic and anti-inflammatory drugs (Sondhi et al., 2009).

Antimicrobial Activities

Moreover, the synthesis of novel thienopyrimidine linked to rhodanine derivatives has shown considerable antimicrobial potency against various bacterial and fungal strains, suggesting the compound's utility in creating new antimicrobial agents (Kerru et al., 2019).

Metabolic Studies

The compound's metabolism has been compared in human and rat liver microsomes, providing insights into its pharmacokinetics and potential toxicology, which is crucial for developing safe and effective medications (Coleman et al., 2000).